Cas no 1227601-03-7 (6-Methoxy-5-(pyridin-3-yl)pyridine-3-methanol)
6-Methoxy-5-(pyridin-3-yl)pyridine-3-methanol Chemical and Physical Properties
Names and Identifiers
-
- 6-Methoxy-5-(pyridin-3-yl)pyridine-3-methanol
-
- Inchi: 1S/C12H12N2O2/c1-16-12-11(5-9(8-15)6-14-12)10-3-2-4-13-7-10/h2-7,15H,8H2,1H3
- InChI Key: OZQWXGSQIPBFCG-UHFFFAOYSA-N
- SMILES: O(C)C1C(C2C=NC=CC=2)=CC(=CN=1)CO
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 213
- XLogP3: 0.8
- Topological Polar Surface Area: 55.2
6-Methoxy-5-(pyridin-3-yl)pyridine-3-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024008106-250mg |
6-Methoxy-5-(pyridin-3-yl)pyridine-3-methanol |
1227601-03-7 | 97% | 250mg |
$693.60 | 2023-09-03 | |
| Alichem | A024008106-500mg |
6-Methoxy-5-(pyridin-3-yl)pyridine-3-methanol |
1227601-03-7 | 97% | 500mg |
$989.80 | 2023-09-03 | |
| Alichem | A024008106-1g |
6-Methoxy-5-(pyridin-3-yl)pyridine-3-methanol |
1227601-03-7 | 97% | 1g |
$1831.20 | 2023-09-03 |
6-Methoxy-5-(pyridin-3-yl)pyridine-3-methanol Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 6-Methoxy-5-(pyridin-3-yl)pyridine-3-methanol
6-Methoxy-5-(pyridin-3-yl)pyridine-3-methanol: A Comprehensive Overview
6-Methoxy-5-(pyridin-3-yl)pyridine-3-methanol (CAS No. 1227601-03-7) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential therapeutic applications and as a valuable intermediate in the synthesis of more complex molecules.
The molecular structure of 6-Methoxy-5-(pyridin-3-yl)pyridine-3-methanol consists of a pyridine ring substituted with a methoxy group at the 6-position and a pyridin-3-yl group at the 5-position, with a hydroxymethyl group at the 3-position. This arrangement imparts specific chemical and biological properties that make it an attractive candidate for various research and development activities.
Recent studies have highlighted the importance of 6-Methoxy-5-(pyridin-3-yl)pyridine-3-methanol in the development of novel drugs. One notable area of research is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy.
In addition to its enzymatic inhibition properties, 6-Methoxy-5-(pyridin-3-yl)pyridine-3-methanol has shown promise in modulating other biological processes. Research conducted at the University of California, San Francisco, revealed that this compound can effectively modulate G protein-coupled receptors (GPCRs), which are crucial for signal transduction in various physiological and pathological conditions. This finding opens up new avenues for the development of drugs targeting GPCRs for conditions such as cardiovascular diseases and neurological disorders.
The synthetic accessibility of 6-Methoxy-5-(pyridin-3-yl)pyridine-3-methanol is another factor contributing to its widespread use in research. The compound can be synthesized through a series of well-documented chemical reactions, including coupling reactions and functional group transformations. This ease of synthesis allows researchers to efficiently produce large quantities of the compound for both in vitro and in vivo studies.
In terms of safety and toxicity, preliminary studies suggest that 6-Methoxy-5-(pyridin-3-yl)pyridine-3-methanol exhibits low toxicity at therapeutic concentrations. However, further comprehensive toxicological evaluations are necessary to ensure its safety for clinical use. These evaluations typically involve assessing the compound's effects on various organ systems and identifying any potential side effects or adverse reactions.
The pharmacokinetic properties of 6-Methoxy-5-(pyridin-3-yl)pyridine-3-methanol have also been investigated to understand its behavior in biological systems. Studies have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its effectiveness as a therapeutic agent. These properties make it suitable for both oral and parenteral administration, depending on the specific application.
Beyond its direct therapeutic applications, 6-Methoxy-5-(pyridin-3-yl)pyridine-3-methanol serves as a valuable scaffold for the design and synthesis of more complex molecules with enhanced biological activities. Chemists can modify the core structure by introducing various functional groups or substituents to optimize the compound's pharmacological properties. This flexibility is crucial for developing drugs with improved efficacy and reduced side effects.
In conclusion, 6-Methoxy-5-(pyridin-3-y l)pyridine-3-methanol (CAS No. 1227601-03-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable biological properties and synthetic accessibility, make it an attractive candidate for further exploration and development. As research continues to uncover new applications and insights into this compound's behavior, it is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.
1227601-03-7 (6-Methoxy-5-(pyridin-3-yl)pyridine-3-methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)